Cas no 16994-06-2 (4-chlorobicyclo4.2.0octa-1,3,5-triene-7-carbonitrile)

• Product Name: 4-chlorobicyclo4.2.0octa-1,3,5-triene-7-carbonitrile
• CAS No: 16994-06-2
• MF: C₉H₆ClN
• MW: 163.603641033173
• MDL: MFCD28362678
• CID: 3810574
• PubChem ID: 20248983
• Update Time: 2025-11-02

4-chlorobicyclo4.2.0octa-1,3,5-triene-7-carbonitrile Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, 4-chloro-
• 4-chlorobicyclo4.2.0octa-1,3,5-triene-7-carbonitrile
• SCHEMBL3028639
• OSUBMAGRXFFKRG-UHFFFAOYSA-N
• 5-chloro-1,2-dihydrocyclobutabenzene-1-carbonitrile
• 4-Chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile
• 16994-06-2
• EN300-298357

• MDL： MFCD28362678
• Inchi： 1S/C9H6ClN/c10-8-2-1-6-3-7(5-11)9(6)4-8/h1-2,4,7H,3H2
• InChI Key： OSUBMAGRXFFKRG-UHFFFAOYSA-N
• SMILES： C12C(C(C#N)C1)=CC(Cl)=CC=2

Computed Properties

• Exact Mass: 163.0188769Da
• Monoisotopic Mass: 163.0188769Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 4-chlorobicyclo4.2.0octa-1,3,5-triene-7-carbonitrile

4-Chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile (CAS 16994-06-2): A Versatile Chemical Building Block

4-Chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile (CAS 16994-06-2) is a unique bicyclic compound that has garnered significant attention in synthetic organic chemistry and materials science. This chlorinated bicyclic nitrile features a fascinating molecular architecture combining a strained bicyclic system with both chlorine and nitrile functional groups, making it a valuable intermediate for various applications.

The compound's molecular structure consists of a fused bicyclic system with a chlorine substituent and a carbonitrile group at strategic positions. This arrangement creates interesting electronic properties that researchers are exploring for developing novel pharmaceutical intermediates and functional materials. Recent studies highlight its potential in creating advanced organic frameworks and specialty chemicals with tailored properties.

One of the most exciting applications of 4-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile lies in its use as a precursor for heterocyclic compound synthesis. Chemists value this compound for its ability to participate in various cycloaddition reactions and nucleophilic substitution processes. The presence of both electron-withdrawing groups (chlorine and nitrile) and the strained ring system makes it particularly reactive towards many organic transformations.

In the field of medicinal chemistry, derivatives of this compound have shown promise as scaffolds for drug discovery. The bicyclic core structure resembles several biologically active natural products, while the functional groups allow for diverse modifications. Researchers are particularly interested in its potential to create new therapeutic agents targeting various diseases, though specific applications remain under investigation.

The synthetic methodology for producing 4-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile has evolved significantly in recent years. Modern approaches focus on atom-efficient processes and green chemistry principles, addressing growing concerns about sustainable chemical production. These advancements have made the compound more accessible to researchers while reducing environmental impact.

From a material science perspective, this compound's unique structure offers opportunities for developing advanced polymers and functional materials. The rigid bicyclic framework combined with reactive sites makes it an interesting candidate for creating high-performance materials with specific optical or electronic properties. Some studies explore its potential in organic electronics applications.

The physical and chemical properties of 4-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile contribute to its versatility. The compound typically appears as a crystalline solid with moderate solubility in common organic solvents. Its spectroscopic characteristics, including distinctive NMR and IR signatures, make it relatively easy to identify and characterize in synthetic mixtures.

In industrial applications, this compound serves as a valuable chemical intermediate for producing more complex molecules. Its combination of reactivity and stability makes it particularly useful in multistep syntheses, where controlled transformations are required. Manufacturers appreciate its shelf stability and handling characteristics under proper conditions.

Recent trends in chemical research have increased interest in 4-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile as a template for molecular design. Computational chemists are studying its conformational preferences and electronic structure to predict novel derivatives with enhanced properties. This computational-guided approach accelerates the discovery of new applications for this versatile compound.

Quality control of 4-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile typically involves chromatographic techniques and spectroscopic analysis to ensure purity and identity. Advanced analytical methods like HPLC and mass spectrometry provide precise characterization, meeting the stringent requirements of research and industrial applications.

The global market for specialty chemicals like 4-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile continues to grow, driven by increasing demand from pharmaceutical and materials sectors. Suppliers are expanding production capabilities while maintaining strict quality standards to meet diverse customer needs. Proper storage conditions and handling protocols ensure product integrity throughout the supply chain.

Future research directions for this compound include exploring its potential in catalysis and supramolecular chemistry. The unique spatial arrangement of functional groups may enable novel interactions with metals or other molecules, opening possibilities for catalytic applications or molecular recognition systems.

For researchers working with 4-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, proper laboratory safety practices are essential. While not classified as hazardous under normal conditions, standard precautions for handling organic compounds should be followed, including the use of appropriate personal protective equipment and ventilation systems.

The intellectual property landscape surrounding this compound includes various patents covering synthetic methods and specific applications. Companies and research institutions continue to file new patents as novel uses are discovered, reflecting the ongoing innovation in this chemical space.

Environmental considerations for 4-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile focus on responsible disposal and waste management practices. While the compound doesn't pose significant environmental risks when handled properly, adherence to local regulations ensures minimal ecological impact.

Academic interest in this compound remains strong, with numerous research groups investigating its fundamental chemistry and potential applications. Recent publications have explored its reactivity patterns, derivative synthesis, and theoretical studies, contributing to a growing body of knowledge about this interesting molecule.

For those sourcing 4-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile, working with reputable suppliers who provide comprehensive technical documentation and certificates of analysis ensures product quality and consistency. Many suppliers now offer custom synthesis services to meet specific research or production requirements.

The compound's stability under various conditions makes it suitable for long-term storage when properly packaged. Typical recommendations include protection from moisture and extreme temperatures, with many suppliers offering specialized packaging solutions for sensitive chemicals.

As research continues, 4-chlorobicyclo[4.2.0]octa-1,3,5-triene-7-carbonitrile will likely find new applications in emerging fields like nanotechnology and bioconjugation. Its structural features make it an attractive candidate for creating hybrid materials and functionalized surfaces with precise molecular control.